2-amino-6-(benzylthio)-4-(2-furyl)-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-6-benzylsulfanyl-4-(furan-2-yl)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C18H12N4OS/c19-9-13-16(15-7-4-8-23-15)14(10-20)18(22-17(13)21)24-11-12-5-2-1-3-6-12/h1-8H,11H2,(H2,21,22)
• InChI Key: LVWJHQUXRQBOKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C(=C(C(=N2)N)C#N)C3=CC=CO3)C#N
• Molecular Formula: C18H12N4OS
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the reaction of various precursors under specific conditions to form the desired heterocyclic structure. For instance, the synthesis of 5-aryl-3-hydroxy-1-(2-hydroxypropyl)-4-(furyl-2-carbonyl)-3-pyrrolin-2-ones showcases the importance of selecting appropriate substituents and conditions to achieve targeted molecular frameworks (Rubtsova et al., 2020). Additionally, the formation of 6-amino-1,2-dihydro-1,4-disubstituted-2-oxo-3,5-pyridinedicarbonitriles from cyanoacetohydrazones indicates the versatility of starting materials and the regioselectivity of the synthesis process (Girgis et al., 2003).

Molecular Structure Analysis

Molecular structure analyses, such as X-ray diffraction and NMR spectroscopy, play a crucial role in confirming the configurations and arrangements of atoms within the synthesized compounds. For example, the structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one was elucidated using these techniques, demonstrating the importance of structural analysis in the synthesis of complex molecules (Hwang et al., 2006).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their heterocyclic structures. Electrophilic substitution reactions, for instance, can occur at specific positions within the furyl ring, as observed in the synthesis of 2-(2-furyl)[1,3]oxazolo[4,5-b]pyridine (El’chaninov et al., 2014). These reactions highlight the reactivity and potential for further functionalization of the compound.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for the practical application and handling of these compounds. The synthesis and characterization of novel polyimides derived from pyridine-containing monomers reveal how the incorporation of pyridine units affects the thermal stability and solubility of polymeric materials (Wang et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are pivotal for the compound's applications. The multicomponent reactions for synthesizing 2-amino-4-aryl-6-substituted pyridine-3,5-dicarbonitrile derivatives demonstrate the compound's versatility and potential as corrosion inhibitors (Mahmoud & El-Sewedy, 2018).